N-(2H-1,3,2-Benzodioxaphosphol-2-yl)acetamide

• CAS No.: 135626-05-0
• Molecular Formula: C8H8NO3P
• Molecular Weight: 197.13 g/mol
• IUPAC Name: N-(1,3,2-benzodioxaphosphol-2-yl)acetamide
• InChI: InChI=1S/C8H8NO3P/c1-6(10)9-13-11-7-4-2-3-5-8(7)12-13/h2-5H,1H3,(H,9,10)
• InChI Key: SWBPJYHMVODOBL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NP1OC2=CC=CC=C2O1

Description

N-(2H-1,3,2-Benzodioxaphosphol-2-yl)acetamide is a chemical compound that belongs to the class of heterocyclic compounds These compounds are characterized by a ring structure that includes atoms of at least two different elements this compound is notable for its unique structure, which includes a benzodioxaphosphole ring fused with an acetamide group

Preparation Methods

The synthesis of N-(2H-1,3,2-Benzodioxaphosphol-2-yl)acetamide typically involves the reaction of benzodioxaphosphole with acetamide under specific conditions. One common method involves the use of a catalyst to facilitate the reaction, which is carried out at elevated temperatures to ensure complete conversion of the reactants to the desired product. Industrial production methods may involve large-scale synthesis using continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

N-(2H-1,3,2-Benzodioxaphosphol-2-yl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: this compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups within the molecule. Common reagents for these reactions include halides and amines. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-(2H-1,3,2-Benzodioxaphosphol-2-yl)acetamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds, which are valuable in the development of new materials and pharmaceuticals.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: this compound is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(2H-1,3,2-Benzodioxaphosphol-2-yl)acetamide involves its interaction with specific molecular targets and pathways within cells. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. This can lead to changes in cellular processes such as signal transduction, gene expression, and metabolic pathways. The exact molecular targets and pathways involved are the subject of ongoing research.

Comparison with Similar Compounds

N-(2H-1,3,2-Benzodioxaphosphol-2-yl)acetamide can be compared with other similar compounds, such as:

Benzodioxaphosphole derivatives: These compounds share the benzodioxaphosphole ring structure but differ in the functional groups attached to the ring.

Acetamide derivatives: These compounds contain the acetamide group but may have different ring structures or substituents. The uniqueness of this compound lies in its specific combination of the benzodioxaphosphole ring with the acetamide group, which imparts distinct chemical and biological properties.